Cas no 2580182-71-2 (Tert-butyl 2,5-diamino-6-fluorohexanoate)

• Product Name: Tert-butyl 2,5-diamino-6-fluorohexanoate
• CAS No: 2580182-71-2
• MF: C₁₀H₂₁FN₂O₂
• MW: 220.284346342087
• CID: 5658316
• PubChem ID: 165895865
• Update Time: 2025-05-19

Tert-butyl 2,5-diamino-6-fluorohexanoate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2,5-diamino-6-fluorohexanoate
• EN300-27723556
• 2580182-71-2
• Tert-butyl 2,5-diamino-6-fluorohexanoate

• Inchi： 1S/C10H21FN2O2/c1-10(2,3)15-9(14)8(13)5-4-7(12)6-11/h7-8H,4-6,12-13H2,1-3H3
• InChI Key： DJDXZTPDPGKYQS-UHFFFAOYSA-N
• SMILES： FCC(CCC(C(=O)OC(C)(C)C)N)N

Computed Properties

• Exact Mass: 220.15870608g/mol
• Monoisotopic Mass: 220.15870608g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 78.3Ų

Additional information on Tert-butyl 2,5-diamino-6-fluorohexanoate

Introduction to Tert-butyl 2,5-diamino-6-fluorohexanoate (CAS No. 2580182-71-2)

Tert-butyl 2,5-diamino-6-fluorohexanoate, with the chemical formula C₁₁H₁₉FN₂O₂, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2580182-71-2, is a derivative of hexanoic acid featuring both amino and fluoro substituents, along with a tert-butyl group. The unique structural properties of this molecule make it a valuable intermediate in the synthesis of various bioactive molecules.

The presence of the amino groups at the 2- and 5-positions, combined with the fluorine atom at the 6-position, imparts distinct reactivity and electronic characteristics to the molecule. These features are particularly useful in medicinal chemistry for designing molecules with enhanced binding affinity and selectivity. The tert-butyl group, on the other hand, provides steric hindrance, which can be leveraged to modulate the pharmacokinetic properties of derived compounds.

In recent years, there has been growing interest in fluorinated amino acids due to their potential applications in drug discovery. Fluorine atoms are known to influence the metabolic stability, lipophilicity, and binding interactions of molecules. For instance, fluorine substitution can increase the metabolic resistance of a compound, making it more suitable for long-term therapeutic use. Additionally, fluorinated compounds often exhibit improved bioavailability and reduced toxicity compared to their non-fluorinated counterparts.

The synthesis of Tert-butyl 2,5-diamino-6-fluorohexanoate involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the fluoro group typically involves halogenation followed by nucleophilic substitution or other fluorination techniques. The protection and deprotection of amino groups are also critical steps to ensure regioselective functionalization. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and enantioselective synthesis, have been employed to achieve high yields and enantiopurity.

One of the most promising applications of Tert-butyl 2,5-diamino-6-fluorohexanoate is in the development of novel therapeutic agents. Researchers have utilized this compound as a building block for designing small molecules that interact with biological targets such as enzymes and receptors. For example, derivatives of this compound have shown potential in inhibiting kinases and other enzymes involved in cancer pathways. The fluorine atom's ability to modulate electronic properties has been particularly useful in enhancing binding interactions with these targets.

The tert-butyl group's steric bulk can also be exploited to improve drug-like properties such as solubility and membrane permeability. By incorporating this group into drug candidates, chemists can optimize pharmacokinetic profiles to achieve better therapeutic outcomes. Furthermore, the presence of multiple reactive sites allows for further derivatization, enabling the creation of libraries of compounds for high-throughput screening.

Recent studies have highlighted the role of fluorinated amino acids in peptidomimetics and protein-protein interaction inhibitors. Tert-butyl 2,5-diamino-6-fluorohexanoate has been used to synthesize constrained peptides that mimic natural amino acid sequences but exhibit improved stability and bioactivity. These peptidomimetics have shown promise in targeting diseases such as inflammation and neurodegeneration.

The compound's versatility extends beyond pharmaceutical applications. It has also been explored in materials science for developing advanced polymers and coatings with unique properties. The fluorine atom's low surface energy makes it an attractive candidate for creating hydrophobic materials with enhanced durability and chemical resistance.

In conclusion, Tert-butyl 2,5-diamino-6-fluorohexanoate (CAS No. 2580182-71-2) is a multifaceted compound with significant potential in various scientific domains. Its unique structural features make it an invaluable tool for synthetic chemists and pharmaceutical researchers alike. As our understanding of fluorinated compounds continues to evolve, so too will their applications in medicine and beyond.